Cas no 1261864-98-5 (2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261864-98-5
• MF: C₁₃H₆F₅NO₃
• MW: 319.183660984039
• CID: 4992215
• Update Time: 2025-06-03

2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6F5NO3/c14-8-5-6-9(19(20)21)11(12(8)15)7-3-1-2-4-10(7)22-13(16,17)18/h1-6H
• InChI Key： FVQIPLSIOORION-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C1C=CC=CC=1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 4.8
• Topological Polar Surface Area: 55

Additional information on 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl (CAS: 1261864-98-5) in Chemical and Biomedical Research

The compound 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl (CAS: 1261864-98-5) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic uses. The compound's distinctive fluorinated and nitro-substituted biphenyl structure makes it a promising candidate for various applications, including drug development and material science.

Recent studies have highlighted the synthetic pathways for 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl, emphasizing the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. Researchers have also explored the compound's physicochemical properties, such as its solubility, stability, and reactivity, which are critical for its potential use in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further research and development.

In the biomedical realm, preliminary investigations suggest that 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl may exhibit bioactive properties, particularly in the modulation of specific enzymatic pathways. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings open new avenues for the development of targeted therapies, although further in vivo studies are required to validate these effects and assess the compound's safety profile.

Moreover, the compound's unique electronic properties, attributed to its fluorinated and nitro-substituted groups, have sparked interest in its potential applications in material science. Researchers are exploring its use in the development of organic semiconductors and liquid crystals, where its stability and electronic characteristics could offer significant advantages. These interdisciplinary applications underscore the versatility of 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl and its potential to bridge gaps between chemical and biomedical research.

In conclusion, the latest research on 2,3-Difluoro-6-nitro-2'-(trifluoromethoxy)biphenyl (CAS: 1261864-98-5) highlights its multifaceted potential in both chemical and biomedical fields. While significant progress has been made in understanding its synthesis and properties, further studies are needed to fully exploit its therapeutic and material applications. This compound represents a promising area of research that could lead to innovative solutions in drug development and advanced materials.